N-[5-chloro-2-(phenylcarbonyl)-1-benzofuran-3-yl]-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanamide

• Molecular Formula: C27H19ClN2O5
• Molecular Weight: 486.9 g/mol
• IUPAC Name: N-(2-benzoyl-5-chloro-1-benzofuran-3-yl)-4-(1,3-dioxoisoindol-2-yl)butanamide
• InChI: InChI=1S/C27H19ClN2O5/c28-17-12-13-21-20(15-17)23(25(35-21)24(32)16-7-2-1-3-8-16)29-22(31)11-6-14-30-26(33)18-9-4-5-10-19(18)27(30)34/h1-5,7-10,12-13,15H,6,11,14H2,(H,29,31)
• InChI Key: DSIRVHRQSDFNRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C3=C(O2)C=CC(=C3)Cl)NC(=O)CCCN4C(=O)C5=CC=CC=C5C4=O

Description

N-(2-BENZOYL-5-CHLORO-1-BENZOFURAN-3-YL)-4-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)BUTANAMIDE is a complex organic compound that features a benzofuran ring, a phthalimide moiety, and a butanamide chain. Compounds with such structures are often studied for their potential biological activities and applications in various fields of science and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-BENZOYL-5-CHLORO-1-BENZOFURAN-3-YL)-4-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)BUTANAMIDE typically involves multi-step organic reactions. The process may start with the preparation of the benzofuran and phthalimide intermediates, followed by their coupling through amide bond formation. Common reagents and conditions might include:

Benzoylation: Using benzoyl chloride in the presence of a base.

Chlorination: Using thionyl chloride or similar chlorinating agents.

Amide Bond Formation: Using coupling agents like EDCI or DCC in the presence of a base.

Industrial Production Methods

Industrial production methods would likely involve optimization of the synthetic route for scalability, yield, and cost-effectiveness. This might include the use of continuous flow reactors, automated synthesis, and purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(2-BENZOYL-5-CHLORO-1-BENZOFURAN-3-YL)-4-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)BUTANAMIDE can undergo various chemical reactions, including:

Oxidation: Potentially forming more oxidized derivatives.

Reduction: Reducing agents could target the carbonyl groups.

Substitution: Halogen substitution reactions, especially at the chloro position.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Nucleophiles like amines or thiols.

Major Products

The major products would depend on the specific reactions and conditions used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

N-(2-BENZOYL-5-CHLORO-1-BENZOFURAN-3-YL)-4-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)BUTANAMIDE could have applications in:

Chemistry: As a building block for more complex molecules.

Biology: Potential use in studying enzyme interactions or as a probe in biochemical assays.

Medicine: Investigated for potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Used in the synthesis of specialty chemicals or materials.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context. Generally, it might involve:

Molecular Targets: Binding to specific proteins or enzymes.

Pathways: Modulating biochemical pathways, such as inhibiting enzyme activity or altering signal transduction.

Comparison with Similar Compounds

Similar Compounds

N-(2-BENZOYL-5-CHLORO-1-BENZOFURAN-3-YL)-4-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)BUTANAMIDE: shares structural similarities with other benzofuran and phthalimide derivatives.

Uniqueness

• The unique combination of benzofuran and phthalimide moieties in this compound might confer distinct biological activities or chemical properties compared to other similar compounds.

For detailed and specific information, consulting scientific literature and databases would be necessary